molecular formula C21H37N5O2 B5500212 1'-[(1-ethyl-3-methyl-1H-pyrazol-4-yl)methyl]-N-(2-methoxyethyl)-1,4'-bipiperidine-3-carboxamide

1'-[(1-ethyl-3-methyl-1H-pyrazol-4-yl)methyl]-N-(2-methoxyethyl)-1,4'-bipiperidine-3-carboxamide

Cat. No.: B5500212
M. Wt: 391.6 g/mol
InChI Key: JKCNWWDJVUYQCV-UHFFFAOYSA-N
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Description

1'-[(1-ethyl-3-methyl-1H-pyrazol-4-yl)methyl]-N-(2-methoxyethyl)-1,4'-bipiperidine-3-carboxamide is a useful research compound. Its molecular formula is C21H37N5O2 and its molecular weight is 391.6 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 391.29472544 g/mol and the complexity rating of the compound is 483. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis of Novel PET Agents

  • Research conducted by Wang et al. (2018) involved the synthesis of related pyrazole carboxamide derivatives as potential PET (Positron Emission Tomography) agents for imaging of IRAK4 enzyme in neuroinflammation. This indicates the utility of similar compounds in the development of diagnostic tools for neurological conditions (Wang et al., 2018).

Potential Anticancer Applications

  • Studies by Bu et al. (2002) and Deady et al. (2003) synthesized and evaluated the cytotoxicity of derivatives of pyrazoloacridine and benzo[b][1,6]naphthyridine, indicating the relevance of these compounds in developing potential anticancer agents (Bu et al., 2002); (Deady et al., 2003).

Chemical Synthesis and Characterization

  • Research by Hassan et al. (2014, 2015) on the synthesis and characterization of various pyrazole and pyrazolo[1,5-a]pyrimidine derivatives showcases the diverse chemical properties and potential applications of these compounds in various fields, including medicinal chemistry (Hassan et al., 2014); (Hassan et al., 2015).

Applications in Organic Chemistry

  • Research by Takács et al. (2014) on alkoxycarbonylpiperidines as N-nucleophiles in palladium-catalyzed aminocarbonylation highlights the role of similar compounds in complex chemical reactions, relevant to the field of organic synthesis (Takács et al., 2014).

X-ray Powder Diffraction Data

  • A study by Wang et al. (2017) provided X-ray powder diffraction data for a structurally related compound, showcasing the importance of such data in understanding the crystalline properties of these compounds (Wang et al., 2017).

Future Directions

The future research directions for this compound could include further investigation of its synthesis, characterization of its physical and chemical properties, and exploration of its potential biological activities .

Properties

IUPAC Name

1-[1-[(1-ethyl-3-methylpyrazol-4-yl)methyl]piperidin-4-yl]-N-(2-methoxyethyl)piperidine-3-carboxamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C21H37N5O2/c1-4-26-16-19(17(2)23-26)14-24-11-7-20(8-12-24)25-10-5-6-18(15-25)21(27)22-9-13-28-3/h16,18,20H,4-15H2,1-3H3,(H,22,27)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

JKCNWWDJVUYQCV-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCN1C=C(C(=N1)C)CN2CCC(CC2)N3CCCC(C3)C(=O)NCCOC
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C21H37N5O2
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

391.6 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

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